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Compound of Interest

Compound Name:
1-Boc-4-(hydroxymethyl)-4-

methylpiperidine

Cat. No.: B112343 Get Quote

Technical Guide: 1-Boc-4-(hydroxymethyl)-4-
methylpiperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular

weight, and a plausible synthetic route for 1-Boc-4-(hydroxymethyl)-4-methylpiperidine. This

compound is a valuable building block in medicinal chemistry and organic synthesis, often

utilized in the development of novel therapeutic agents.

Chemical Structure and Properties
1-Boc-4-(hydroxymethyl)-4-methylpiperidine, also known as tert-butyl 4-(hydroxymethyl)-4-

methylpiperidine-1-carboxylate, is a piperidine derivative. The nitrogen atom of the piperidine

ring is protected by a tert-butoxycarbonyl (Boc) group, a common protecting group in organic

synthesis due to its stability under various conditions and ease of removal under acidic

conditions. The 4-position of the piperidine ring is substituted with both a methyl group and a

hydroxymethyl group.

A summary of its key quantitative data is presented in the table below.
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Property Value

CAS Number 236406-21-6[1][2]

Molecular Formula C12H23NO3[2]

Molecular Weight 229.32 g/mol

Synonyms

tert-butyl 4-(hydroxymethyl)-4-methylpiperidine-

1-carboxylate, 1-Boc-4-(hydroxymethyl)-4-

methyl-piperidine, 4-hydroxymethyl-4-methyl-

piperidine-1-carboxylic acid tert-butyl ester[2]

Synthetic Pathway and Experimental Protocols
The synthesis of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine can be achieved through a

multi-step process starting from 1-Boc-4-methylpiperidine-4-carboxylic acid. The key steps

involve the protection of the piperidine nitrogen, followed by the reduction of a carboxylic acid

or an aldehyde functionality.

Experimental Workflow
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Synthesis of 1-Boc-4-methylpiperidine-4-carboxylic acid

Reduction to Alcohol

1-tert-butyl 4-methyl 4-methylpiperidine-1,4-dicarboxylate

Hydrolysis
(LiOH or NaOH)

1-Boc-4-methylpiperidine-4-carboxylic acid

Reduction
(e.g., with a reducing agent)

1-Boc-4-(hydroxymethyl)-4-methylpiperidine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Boc-4-(hydroxymethyl)-4-methylpiperidine structure
and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112343#1-boc-4-hydroxymethyl-4-methylpiperidine-
structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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